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Compound of Interest

Compound Name: UCSF924

Cat. No.: B15621013 Get Quote

Essential Safety and Handling Guide for
UCSF924
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling UCSF924, a potent and selective dopamine D4

receptor (DRD4) partial agonist. The following guidelines are intended to ensure the safe

handling, use, and disposal of this research compound.

Compound Information
Property Value

Chemical Name UCSF924

Molecular Formula C₂₀H₂₂N₂O₂

Molecular Weight 322.41 g/mol

CAS Number 1434515-70-4

Target Dopamine D4 Receptor (DRD4)

Activity Partial Agonist

Ki 3 nM

EC₅₀ 4.2 nM
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Hazard Identification and Safety Precautions
Disclaimer: A specific Safety Data Sheet (SDS) for UCSF924 is not publicly available.

Therefore, this compound should be handled with the utmost caution, treating it as a potentially

hazardous substance. The following recommendations are based on general best practices for

handling novel research chemicals.

Potential Hazards:

The toxicological properties of UCSF924 have not been fully investigated.

As a dopamine receptor agonist, it may have pharmacological effects if absorbed.

Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling UCSF924. The

following PPE should be worn at all times in the laboratory:

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles Must be worn at all times.

Hand Protection Disposable Nitrile Gloves
Inspect for tears before use

and change frequently.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and personal clothing.

Operational Plan: Handling and Storage
Handling

UCSF924 should only be handled in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.
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Avoid the generation of dust. If handling a solid form, use appropriate tools and techniques to

minimize aerosolization.

After handling, thoroughly wash hands and any exposed skin with soap and water.

Contaminated work surfaces should be decontaminated immediately.

Storage
Store UCSF924 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Access to the storage area should be restricted to authorized personnel.

Disposal Plan
All waste containing UCSF924 must be treated as hazardous chemical waste and disposed of

in accordance with institutional, local, and national regulations. At UCSF, all hazardous

chemical waste must be disposed of through the Environment, Health & Safety (EH&S)

department.

Waste Segregation and Collection:

Solid Waste: Collect solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste (e.g., unused solutions) in a compatible, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps: Any sharps contaminated with UCSF924 must be disposed of in a designated

sharps container.

EH&S Pickup:

Follow your institution's procedures for requesting a hazardous waste pickup. At UCSF, this

is typically done through the online WASTe program.
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Experimental Protocols
The following experimental methodologies are based on the procedures described in the

publication by Wang et al. (2017) in Science, which first reported the discovery and

characterization of UCSF924.[1][2][3][4][5]

Radioligand Binding Assay
This assay is used to determine the binding affinity (Ki) of UCSF924 for the dopamine D4

receptor.

Methodology:

Membrane Preparation: Prepare cell membranes from a cell line expressing the human

dopamine D4 receptor.

Binding Reaction: Incubate the cell membranes with a known concentration of a radiolabeled

ligand (e.g., [³H]-spiperone) and varying concentrations of UCSF924.

Incubation: Allow the binding reaction to reach equilibrium.

Separation: Separate the bound from the unbound radioligand by rapid filtration through a

glass fiber filter.

Quantification: Measure the amount of radioactivity retained on the filter using a scintillation

counter.

Data Analysis: Determine the concentration of UCSF924 that inhibits 50% of the specific

binding of the radioligand (IC₅₀). Calculate the Ki value using the Cheng-Prusoff equation.

β-Arrestin Recruitment Assay
This cell-based assay measures the ability of UCSF924 to activate the D4 receptor and induce

the recruitment of β-arrestin, a key signaling protein.

Methodology:
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Cell Culture: Use a cell line co-expressing the human dopamine D4 receptor and a β-arrestin

fusion protein (e.g., β-arrestin-enzyme fragment).

Compound Addition: Add varying concentrations of UCSF924 to the cells.

Incubation: Incubate the cells to allow for receptor activation and β-arrestin recruitment.

Detection: Add a substrate that is converted into a chemiluminescent signal by the enzyme

fragment of the β-arrestin fusion protein when it is recruited to the receptor.

Measurement: Measure the luminescence using a plate reader.

Data Analysis: Plot the luminescence signal against the concentration of UCSF924 to

generate a dose-response curve and determine the EC₅₀ value.

Visualizations
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Experimental Workflow for UCSF924 Characterization
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Caption: Workflow for in vitro characterization of UCSF924.
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UCSF924-Mediated DRD4 Signaling
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Caption: Simplified signaling pathway of UCSF924 at the DRD4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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